Cas no 838-01-7 (2-Hexanone,1,1,1-trifluoro-3-(4-piperidinylmethyl)-)

• Product Name: 2-Hexanone,1,1,1-trifluoro-3-(4-piperidinylmethyl)-
• CAS No: 838-01-7
• MF: C₁₂H₂₀F₃NO
• MW: 251.288514137268
• CID: 733188
• PubChem ID: 245712
• Update Time: 2025-04-19

2-Hexanone,1,1,1-trifluoro-3-(4-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,1,1,1-trifluoro-3-(4-piperidinylmethyl)-
• 1,1,1-trifluoro-3-(piperidin-4-ylmethyl)hexan-2-one
• 838-01-7
• NCIOpen2_002330
• NSC57937
• NSC-57937
• DTXSID50288871

• Inchi： 1S/C12H20F3NO/c1-2-3-10(11(17)12(13,14)15)8-9-4-6-16-7-5-9/h9-10,16H,2-8H2,1H3
• InChI Key： DVJFQSXXKZKCRF-UHFFFAOYSA-N
• SMILES： FC(C(C(CCC)CC1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 251.14969875g/mol
• Monoisotopic Mass: 251.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines